2-(Piperidine-1-carbonyl)benzaldehyde
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Overview
Description
“2-(Piperidine-1-carbonyl)benzaldehyde” is a chemical compound with the CAS Number: 84538-49-8 . It has a molecular weight of 217.27 . The compound is also known by other names such as “2-(1-Piperidinylcarbonyl)benzaldehyde” and "1-(2-Formylbenzoyl)piperidine" .
Molecular Structure Analysis
The IUPAC name for this compound is “this compound” and its InChI Code is "1S/C13H15NO2/c15-10-11-6-2-3-7-12(11)13(16)14-8-4-1-5-9-14/h2-3,6-7,10H,1,4-5,8-9H2" . This code provides a unique identifier for the molecular structure of the compound.Physical and Chemical Properties Analysis
“this compound” is a liquid at 20 degrees Celsius . It should be stored under inert gas . The compound is sensitive to light and air . Its flash point is 185 °C .Scientific Research Applications
Catalysis by Basic Carbons
A study highlighted the condensation of benzaldehyde derivatives, including 2-(Piperidine-1-carbonyl)benzaldehyde, with ethyl cyanoacetate using alkaline carbons as catalysts. This method, characterized as green and clean, emphasizes the production of 1,4-dihydropyridine derivatives, which are significant in the pharmaceutical industry, particularly as calcium channel blockers (Perozo-Rondón et al., 2006).
Novel Synthesis of 2-Aminopyrimidinones
Another research explored a three-component reaction involving benzaldehyde derivatives, leading to the synthesis of 2-amino-4-aryl-1,6-dihydro-6-oxopyrimidine-5-carbonitriles. This synthesis process, facilitated by piperidine, underscores the compound's utility in forming piperidinium salts of pyrimidinones, with applications in self-assembly and H-bonding studies (Bararjanian et al., 2010).
Enzymatic Kinetic Resolution
The use of 2-Piperidineethanol and its N-protected aldehyde derivative in the synthesis of natural and synthetic compounds was examined. This process highlights the compound's role in enantioselective synthesis, emphasizing its versatility as a starting material for the production of enantiopure substances (Perdicchia et al., 2015).
Electrophilic Substitution Studies
Research on 1-[3-Methyl-2-(2-thiolanylthio)-butyl]piperidine demonstrates the compound's involvement in electrophilic substitution reactions. This study provides insights into the synthesis and functionalization of semicyclic dithioacetals, expanding the scope of chemical transformations for pharmaceutical applications (Birk & Voss, 1996).
Piperidine-mediated Annulation
A process involving piperidine-mediated reactions of 2-acylphenols with 4-nitrobenzaldehydes to produce 3-benzofuranones was explored. This method highlights the compound's utility in facilitating high-yield reactions under specific conditions, offering a pathway to diverse heterocyclic compounds (Verma et al., 2015).
Safety and Hazards
Future Directions
While specific future directions for “2-(Piperidine-1-carbonyl)benzaldehyde” are not available in the retrieved data, it’s worth noting that piperidine derivatives are a topic of ongoing research in the field of organic chemistry . They have potential applications in various areas, including the synthesis of pharmaceuticals and other bioactive compounds .
Properties
IUPAC Name |
2-(piperidine-1-carbonyl)benzaldehyde |
Source
|
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C13H15NO2/c15-10-11-6-2-3-7-12(11)13(16)14-8-4-1-5-9-14/h2-3,6-7,10H,1,4-5,8-9H2 |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
MSMQOKAJYOPMIZ-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CCN(CC1)C(=O)C2=CC=CC=C2C=O |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C13H15NO2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
217.26 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS No. |
84538-49-8 |
Source
|
Record name | 2-(piperidine-1-carbonyl)benzaldehyde | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/information-on-chemicals | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
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